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Compound of Interest

Compound Name: 2-Methylheptadecane

Cat. No.: B108993

Essential Safety and Handling Guide for 2-
Methylheptadecane

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2-Methylheptadecane, tailored for researchers, scientists, and drug
development professionals. Following these procedures is critical for ensuring laboratory safety
and operational integrity.

Chemical and Physical Properties

A summary of key quantitative data for 2-Methylheptadecane is presented below for easy
reference.
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Property Value

CAS Number 1560-89-0
Molecular Formula CisHss

Molecular Weight 254.49 g/mol
Appearance Data not available
Boiling Point Data not available
Melting Point Data not available

May be fatal if swallowed and enters airways.[1]
o [2] Causes skin and eye irritation. May cause
Hazard Classifications ) o )
respiratory irritation. Some sources report it as

not meeting GHS hazard criteria.[3]

Personal Protective Equipment (PPE) Selection
Workflow

The selection of appropriate Personal Protective Equipment (PPE) is a critical step in safely
handling 2-Methylheptadecane. The following diagram outlines the decision-making process
for ensuring adequate protection.

Caption: PPE selection workflow for handling 2-Methylheptadecane.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a
safe laboratory environment.

Engineering Controls and Preparation

e Ventilation: Always handle 2-Methylheptadecane in a well-ventilated area.[4] A certified
chemical fume hood is recommended.
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e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
Use non-sparking tools and explosion-proof equipment.[1][4]

» Emergency Equipment: Ensure an emergency eye wash station and safety shower are
readily accessible.

Donning Personal Protective Equipment (PPE)

o Eye and Face Protection: At a minimum, wear safety glasses with side shields.[5] If there is a
risk of splashing, use chemical splash goggles.[5] A face shield may be used in combination
with goggles for maximum protection.[6]

o Skin and Body Protection: Wear a standard laboratory coat. For larger quantities or
procedures with a high risk of splashes, consider fire/flame resistant and impervious clothing.

[1]14]

e Hand Protection: Wear chemical-impermeable gloves.[1][4] Nitrile gloves are a suitable
option, but always check the manufacturer's compatibility chart.[5] Gloves must be inspected
for tears or holes before each use.[1][4] After handling, wash and dry your hands thoroughly.

[1]14]

o Respiratory Protection: Under normal laboratory conditions with adequate engineering
controls (like a fume hood), respiratory protection is generally not required. If ventilation is
inadequate, or if aerosols may be generated, a full-face respirator should be used.[1][4]

Chemical Handling

¢ Avoid Contact: Prevent contact with skin and eyes.[4][7]
e Avoid Inhalation: Avoid breathing vapors, mist, or gas.[4][7]

» Dispensing: When transferring the chemical, ground and bond the container and receiving
equipment to prevent static discharge.

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

Accidental Release Measures
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o Evacuate: Evacuate personnel from the immediate area.[4][7]
e Ventilate: Ensure adequate ventilation of the spill area.

o Containment: Prevent further leakage or spillage if it is safe to do so.[4] Cover drains to
prevent the chemical from entering them.

o Cleanup: Absorb the spill with a liquid-binding material such as sand, diatomaceous earth, or
a universal binding agent.[2] Collect the absorbed material and place it in a suitable, closed
container for disposal.[1][4] Use spark-proof tools during cleanup.[1][4]

Disposal Plan

Proper disposal of 2-Methylheptadecane and its containers is crucial to prevent environmental
contamination and comply with regulations.

o Chemical Waste: 2-Methylheptadecane should be disposed of through a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not discharge it
into sewer systems or allow it to contaminate water, foodstuffs, or feed.[4]

o Contaminated Packaging: Empty containers can be triple-rinsed (or the equivalent) and
offered for recycling or reconditioning.[4] Alternatively, the packaging can be punctured to
render it unusable for other purposes and then disposed of in a sanitary landfill.[4] For
combustible packaging materials, controlled incineration is a possible disposal method.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylheptadecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108993#personal-protective-equipment-for-handling-
2-methylheptadecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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